Cas no 1507906-31-1 (1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1507906-31-1
• MF: C₁₀H₁₁FN₄
• MW: 206.219544649124
• CID: 4602946
• PubChem ID: 79543000
• Update Time: 2025-06-14

1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-amine
• 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C10H11FN4/c1-7-10(12)13-14-15(7)6-8-3-2-4-9(11)5-8/h2-5H,6,12H2,1H3
• InChI Key： QHJONNOLTFPTLY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C(C)=C(N)N=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 397.1±52.0 °C at 760 mmHg
• Flash Point: 194.0±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine (CAS No. 1507906-31-1)

The compound 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine (CAS No. 1507906-31-1) is a fluorinated triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl and triazol-4-amine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.

One of the key reasons for the growing interest in 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine is its versatility in chemical synthesis. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development. Additionally, the 1,2,3-triazole ring is known for its ability to participate in hydrogen bonding and dipole interactions, making it a valuable scaffold for designing biologically active molecules. This has led to its exploration in areas such as antimicrobial, anticancer, and anti-inflammatory research.

In recent years, the scientific community has been actively investigating the role of fluorinated compounds in addressing global health challenges. For instance, the COVID-19 pandemic has highlighted the need for innovative antiviral agents, and 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine has been studied for its potential in this domain. Its structural similarity to known antiviral triazole derivatives has sparked curiosity about its mechanism of action and efficacy against viral pathogens.

Another area of interest is the compound's application in agrochemicals. With the rising demand for sustainable farming practices, researchers are exploring 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine as a potential herbicide or fungicide. The fluorine substitution can improve the compound's lipophilicity and penetration into plant tissues, enhancing its effectiveness. This aligns with the broader trend of developing eco-friendly crop protection solutions to meet the challenges of food security and climate change.

The synthesis of 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine typically involves multi-step reactions, including the click chemistry approach, which is widely used for constructing triazole rings. This method offers high selectivity and yield, making it a preferred choice for industrial-scale production. Moreover, the compound's stability under various conditions makes it suitable for long-term storage and transportation, which is a critical consideration for commercial applications.

From a regulatory perspective, 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine is not classified as a hazardous material, which simplifies its handling and use in research and development. However, like all chemical substances, proper safety measures should be followed during its synthesis and application. The compound's low toxicity profile, as indicated by preliminary studies, further supports its potential for widespread use.

In conclusion, 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-amine (CAS No. 1507906-31-1) represents a fascinating area of research with broad implications for pharmaceuticals and agrochemicals. Its unique structural properties, combined with the growing demand for fluorinated heterocycles, position it as a compound of significant interest. As scientific advancements continue, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.